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Compound of Interest

Compound Name: SB-366791

Cat. No.: B1680832

For immediate release — Researchers, scientists, and drug development professionals now
have a centralized resource for the proper disposal of SB-366791, a potent and selective
TRPV1 antagonist. This guide provides essential safety and logistical information, ensuring the
responsible management of this chemical compound within a laboratory setting. Adherence to
these procedures is critical for maintaining a safe research environment and complying with
regulatory standards.

Understanding the Compound: Key Data

A thorough understanding of the physicochemical properties of SB-366791 is the first step
toward safe handling and disposal. The following table summarizes key quantitative data for
this compound.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1680832?utm_src=pdf-interest
https://www.benchchem.com/product/b1680832?utm_src=pdf-body
https://www.benchchem.com/product/b1680832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula C16H14CINO2 Cayman Chemical
Molecular Weight 287.7 g/mol Cayman Chemical

CAS Number 472981-92-3 Cayman Chemical

Cso 5.7 nM for vanilloid receptor 1 MedchemExpress, Selleck

(VR1/TRPV1) Chemicals

Solubility in DMSO 10 mg/mL Cayman Chemical
Solubility in DMF 10 mg/mL Cayman Chemical
Storage Temperature -20°C MedchemExpress

Proper Disposal Protocol for SB-366791

The proper disposal of SB-366791, as with any laboratory chemical, is a critical aspect of
laboratory safety and environmental responsibility. The following step-by-step guide outlines
the recommended procedures.

Step 1: Personal Protective Equipment (PPE)

Before handling SB-366791 for disposal, it is imperative to be outfitted with the appropriate
personal protective equipment. This includes, but is not limited to:

o Eye Protection: Chemical safety glasses or goggles.

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).
o Body Protection: A laboratory coat.

Step 2: Waste Segregation and Collection

All waste containing SB-366791, whether in solid or liquid form, must be segregated from
general laboratory waste.
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e Solid Waste: Collect unused or contaminated solid SB-366791 in a clearly labeled, sealed
container designated for chemical waste. This includes any contaminated lab supplies such
as weigh boats or filter paper.

e Liquid Waste: Solutions containing SB-366791 should be collected in a compatible, leak-
proof, and clearly labeled container for hazardous chemical waste. Do not mix with other
incompatible waste streams.

Step 3: Labeling

Properly label all waste containers with the full chemical name ("SB-366791"), the approximate
concentration and quantity, and any associated hazard symbols as required by your institution's
and local regulations.

Step 4: Storage Pending Disposal

Store the sealed and labeled waste containers in a designated, well-ventilated, and secure
area away from incompatible materials. Follow all institutional guidelines for the temporary
storage of hazardous waste.

Step 5: Final Disposal

The final disposal of SB-366791 waste must be conducted through a licensed hazardous waste
disposal company. Adhere to all local, state, and federal regulations governing chemical waste
disposal. Do not attempt to dispose of this compound down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SB-
366791.
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Caption: Workflow for the safe disposal of SB-366791.
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By adhering to these established protocols, research professionals can ensure the safe and
compliant disposal of SB-366791, thereby fostering a secure and responsible laboratory

environment.

« To cite this document: BenchChem. [Navigating the Safe Disposal of SB-366791: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680832#sb-366791-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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